Cas no 57768-12-4 (5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester)
57768-12-4 structure
Product Name:5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester
CAS No:57768-12-4
MF:C15H15NO2
MW:241.285104036331
CID:1092126
PubChem ID:12225934
Update Time:2025-04-20
5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5,6-dimethyl-4-phenylpicolinate
- methyl 5,6-dimethyl-4-phenylpyridine-2-carboxylate
- 5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester
- Methyl5,6-dimethyl-4-phenylpicolinate
- 57768-12-4
-
- Inchi: 1S/C15H15NO2/c1-10-11(2)16-14(15(17)18-3)9-13(10)12-7-5-4-6-8-12/h4-9H,1-3H3
- InChI Key: ZKWMSSQFTWSPNM-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(C2C=CC=CC=2)=C(C)C(C)=N1)=O
Computed Properties
- Exact Mass: 241.110278721g/mol
- Monoisotopic Mass: 241.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 374.0±30.0 °C at 760 mmHg
- Flash Point: 180.0±24.6 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177481-1g |
methyl 5,6-dimethyl-4-phenylpicolinate |
57768-12-4 | 95% | 1g |
$567 | 2022-06-10 | |
| Chemenu | CM177481-1g |
methyl 5,6-dimethyl-4-phenylpicolinate |
57768-12-4 | 95% | 1g |
$609 | 2021-08-05 | |
| TRC | D468185-5mg |
5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester |
57768-12-4 | 5mg |
$236.00 | 2023-05-18 | ||
| TRC | D468185-50mg |
5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester |
57768-12-4 | 50mg |
$1832.00 | 2023-05-18 | ||
| Alichem | A019109641-1g |
Methyl 5,6-dimethyl-4-phenylpicolinate |
57768-12-4 | 95% | 1g |
$546.00 | 2023-09-01 | |
| Cooke Chemical | BD9771947-1g |
Methyl5,6-dimethyl-4-phenylpicolinate |
57768-12-4 | 95+% | 1g |
RMB 2940.00 | 2025-02-20 | |
| TRC | D468185-100mg |
5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester |
57768-12-4 | 100mg |
$ 4500.00 | 2023-09-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1738479-1g |
Methyl 5,6-dimethyl-4-phenylpicolinate |
57768-12-4 | 98% | 1g |
¥4326.00 | 2024-05-08 | |
| Crysdot LLC | CD11101210-1g |
Methyl 5,6-dimethyl-4-phenylpicolinate |
57768-12-4 | 95+% | 1g |
$645 | 2024-07-18 |
5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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